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Compound of Interest

Compound Name: 3-Iodopropanamide

CAS No.: 21437-81-0

Cat. No.: B3188459

Get Quote

Part 1: Executive Safety Summary
3-Iodopropanamide (CAS: 140-19-2 / 21437-81-0) is an alkylating agent commonly used in

proteomics for cysteine blocking.[1] Unlike general organic waste, it possesses specific stability

issues—primarily light sensitivity and the potential to liberate toxic iodine gas (

) upon oxidation.

Immediate Hazard Profile:
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Property Specification Operational Implication

Chemical Class
Alkylating Agent
(Organoiodide)

Potential
mutagen/carcinogen.[1]
Irreversible binding to
DNA/Proteins.[1]

Reactivity Light Sensitive; Hydrolyzable

Must use amber glass.[1] Do

not store with strong oxidizers

or bases.[1]

Physical State Solid (Powder)

Dust inhalation hazard;

requires N95 or fume hood

handling.[1]

| Waste Stream | Halogenated Organic | NEVER mix with non-halogenated solvents (e.g.,

acetone, methanol) if avoiding surcharges, but strictly NEVER mix with oxidizers. |

Part 2: Pre-Disposal Assessment & Segregation
Objective: Prevent cross-reactivity in waste drums and ensure compliance with RCRA

(Resource Conservation and Recovery Act) guidelines for halogenated waste.[1]

1. Chemical Inventory Check
Before disposal, visually inspect the material:

White/Off-White Solid: Stable.[1] Proceed to Protocol A.

Yellow/Brown Discoloration: Indicates decomposition and liberation of free iodine (

).[1] Proceed to Protocol A, but double-bag to contain iodine vapors.

Liquid Solution: Proceed to Protocol B.

2. Compatibility Exclusion (Do NOT Mix With)
Strong Oxidizers: (e.g., Peroxides, Nitric Acid)

Rapid evolution of toxic Iodine gas.
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Strong Bases: (e.g., Sodium Hydroxide)

Hydrolysis of the amide bond and potential runaway exotherm.

Reducing Agents: (e.g., Alkali metals)

Potential for vigorous reaction.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired stock bottles or excess powder.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

amber glass container.

Labeling: Attach a hazardous waste tag.

Chemical Name: "3-Iodopropanamide (Solid)"[1]

Hazard Checkboxes: Toxic, Irritant.[1][2][3]

Note: "Alkylating Agent - Do Not Compact."[1]

Secondary Containment: Place the primary container inside a clear plastic zip-seal bag. This

"double containment" protects waste handlers from dust residues on the bottle exterior.[1]

Disposal Stream: Place in the Solid Hazardous Waste drum designated for incineration.

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)
Use this for reaction byproducts or dissolved stock.

Segregation: Ensure the solution is chemically compatible.

If dissolved in organic solvent (MeCN, MeOH): Segregate into Halogenated Organic

Waste.[1]
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If dissolved in aqueous buffer: Check pH.[1][4] If neutral (pH 6-8), segregate into Aqueous

Hazardous Waste (Toxic).[1]

Stabilization (Critical):

If the solution is yellow/brown (free iodine present), add Sodium Thiosulfate crystals or

solution until the color fades to clear/pale yellow. This reduces volatile

to stable iodide ions (

).[1]

Transfer: Pour into a narrow-neck solvent waste carboy (HDPE or Amber Glass).

Ventilation: Perform all transfers inside a certified chemical fume hood.[1]

Labeling:

Constituents: "Acetonitrile (90%), 3-Iodopropanamide (<10%)"[1]

Hazard:[1][2][5] Flammable, Toxic, Halogenated.[1]

Protocol C: Empty Containers
RCRA "Empty" Standard:

Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Ethanol or

Acetone).[1]

Rinsate Disposal: Collect all rinsate and dispose of it as Halogenated Organic Waste (See

Protocol B).[1] Do not pour rinsate down the drain.

Defacing: Cross out the original label and mark "EMPTY."[1]

Glass Disposal: Discard the clean, dry bottle in the laboratory glass trash (or puncture-proof

sharps container if broken).
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Part 4: Spill Management & Validation (The "Self-
Validating" System)
Trustworthiness Mechanism: How do you verify the hazard is removed?

Scenario: You have spilled solid 3-Iodopropanamide on the benchtop.[1]

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles.

Containment: Cover the spill with a paper towel dampened with 10% Sodium Thiosulfate

solution.[1]

Why? The moisture prevents dust generation.[1] The thiosulfate neutralizes any free

iodine generated during the cleanup.[1]

Collection: Scoop the damp material into a hazardous waste bag.

Validation (The "Tell"):

Wipe the area again with a fresh thiosulfate-dampened pad.[1]

Observation: If the pad turns yellow/brown, iodine is still present. Repeat cleaning.[1][6]

Clear: If the pad remains white/colorless, the area is chemically decontaminated.

Final Wash: Clean the surface with soap and water to remove thiosulfate residue.[1]

Part 5: Operational Decision Tree
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Figure 1: Decision matrix for the segregation of 3-Iodopropanamide waste streams. Note the

critical checkpoint for Iodine neutralization (Green Node).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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